Cas no 2172180-32-2 ((2,4,5-trimethoxyphenyl)methanesulfonyl fluoride)

• Product Name: (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride
• CAS No: 2172180-32-2
• MF: C₁₀H₁₃FO₅S
• MW: 264.270625829697
• CID: 5879540
• PubChem ID: 165869505
• Update Time: 2025-05-19

(2,4,5-trimethoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride
• 2172180-32-2
• EN300-1450814

• Inchi： 1S/C10H13FO5S/c1-14-8-5-10(16-3)9(15-2)4-7(8)6-17(11,12)13/h4-5H,6H2,1-3H3
• InChI Key： KKYDYKUCYRTRRP-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(=CC=1OC)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 264.04677285g/mol
• Monoisotopic Mass: 264.04677285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

Additional information on (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride

Introduction to (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172180-32-2)

(2,4,5-trimethoxyphenyl)methanesulfonyl fluoride, with the CAS number 2172180-32-2, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in various chemical transformations, particularly in the synthesis of biologically active molecules.

The structure of (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride features a benzene ring substituted with three methoxy groups at the 2, 4, and 5 positions, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. The presence of the methanesulfonyl fluoride group (-SO₂F) at the para position relative to one of the methoxy groups is particularly noteworthy, as it serves as a versatile handle for further functionalization.

In recent years, sulfonyl fluorides have been extensively studied due to their ability to participate in nucleophilic substitution reactions under mild conditions. This property makes them indispensable in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The compound (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride is no exception and has been employed in various synthetic protocols to introduce sulfonyl groups into target molecules.

One of the most notable applications of (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride is in the synthesis of sulfonamides, which are a class of compounds with diverse biological activities. Sulfonamides have been used as antibiotics, anti-inflammatory agents, and enzyme inhibitors. The ability of sulfonyl fluorides to undergo facile reaction with amines to form sulfonamides has made them a preferred choice for medicinal chemists.

Recent advancements in the field have demonstrated the utility of (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride in cross-coupling reactions. For instance, it has been shown to participate in palladium-catalyzed Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These reactions are pivotal in constructing complex molecular architectures and have been instrumental in the development of novel therapeutic agents.

The reactivity of (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride is further enhanced by its electronic properties. The electron-donating nature of the methoxy groups increases the electrophilicity of the sulfonyl carbon, making it more susceptible to nucleophilic attack. This characteristic has been exploited in various synthetic strategies to achieve regioselective transformations.

In addition to its role as a synthetic intermediate, (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride has found applications in material science. For example, it has been used in the preparation of functionalized polymers and coatings. The ability to introduce sulfonyl groups into polymer backbones can impart desirable properties such as enhanced thermal stability and biodegradability.

The industrial production of (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride involves multi-step synthetic routes that require careful optimization to ensure high yields and purity. Recent studies have focused on developing greener synthetic methodologies that minimize waste and reduce environmental impact. These efforts align with global trends toward sustainable chemistry practices.

The safety profile of (2,4,5-trimethoxyphenyl)methanesulfonyl fluoride is another critical aspect that has been extensively evaluated. While sulfonyl fluorides can be reactive intermediates, proper handling protocols can mitigate potential hazards. Researchers have developed protocols for safe storage and handling that include inert atmosphere conditions and controlled reaction environments.

In conclusion,(2,4,5-trimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172180-32-2) is a versatile compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique reactivity and functionalization potential make it an invaluable tool for chemists working on complex molecular architectures. As research continues to evolve，the utility of this compound is expected to expand further，contributing to advancements in drug discovery and material science.